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MCHB-1 MCHB-1 MCHB-1 is a potent agonist of the human cannabinoid 2 (CB2) receptor (EC50 = 0.52 nM) that shows high selectivity for CB2 over CB1 (Kis = 3.7 and 110 nM, respectively). Similar benzimidazole compounds significantly reduce peripheral pain with reduced central nervous system side effects in mice.
Brand Name: Vulcanchem
CAS No.: 1046140-32-2
VCID: VC0164161
InChI: InChI=1S/C28H37N3O2/c1-4-30(5-2)28(32)23-14-17-26-25(19-23)29-27(31(26)20-22-10-8-7-9-11-22)18-21-12-15-24(16-13-21)33-6-3/h12-17,19,22H,4-11,18,20H2,1-3H3
SMILES: CCN(CC)C(=O)C1=CC2=C(C=C1)N(C(=N2)CC3=CC=C(C=C3)OCC)CC4CCCCC4
Molecular Formula: C28H37N3O2
Molecular Weight: 447.6

MCHB-1

CAS No.: 1046140-32-2

Reference Standards

VCID: VC0164161

Molecular Formula: C28H37N3O2

Molecular Weight: 447.6

MCHB-1 - 1046140-32-2

CAS No. 1046140-32-2
Product Name MCHB-1
Molecular Formula C28H37N3O2
Molecular Weight 447.6
IUPAC Name 1-(cyclohexylmethyl)-2-[(4-ethoxyphenyl)methyl]-N,N-diethylbenzimidazole-5-carboxamide
Standard InChI InChI=1S/C28H37N3O2/c1-4-30(5-2)28(32)23-14-17-26-25(19-23)29-27(31(26)20-22-10-8-7-9-11-22)18-21-12-15-24(16-13-21)33-6-3/h12-17,19,22H,4-11,18,20H2,1-3H3
Standard InChIKey WRVZBXHTUOPQJS-UHFFFAOYSA-N
SMILES CCN(CC)C(=O)C1=CC2=C(C=C1)N(C(=N2)CC3=CC=C(C=C3)OCC)CC4CCCCC4
Description MCHB-1 is a potent agonist of the human cannabinoid 2 (CB2) receptor (EC50 = 0.52 nM) that shows high selectivity for CB2 over CB1 (Kis = 3.7 and 110 nM, respectively). Similar benzimidazole compounds significantly reduce peripheral pain with reduced central nervous system side effects in mice.
Synonyms N-Methylcyclohexyl benzimidazole analog 1
Reference 1.Pagé, D.,Balaux, E.,Boisvert, L., et al. Novel benzimidazole derivatives as selective CB2 agonists. Bioorganic & Medicinal Chemistry Letters 18(13), 3695-3700 (2008).
PubChem Compound 44561533
Last Modified Nov 11 2021
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